Cas no 40911-28-2 (1-pyrazin-2-ylbutan-2-one)

• Product Name: 1-pyrazin-2-ylbutan-2-one
• CAS No: 40911-28-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1512533
• PubChem ID: 238495
• Update Time: 2025-04-21

1-pyrazin-2-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-pyrazin-2-ylbutan-2-one
• AC1L614E
• 1-pyrazinyl-butan-2-one
• SureCN10715442
• 1-(2-Pyrazinyl)butanone
• CTK4I3985
• AR-1B1116
• NSC42864
• KST-1B4990
• 2-(2-oxybutyl)pyrazine
• AC1Q5H34
• AC1L614E; 1-pyrazinyl-butan-2-one; SureCN10715442; 1-(2-Pyrazinyl)butanone; CTK4I3985; AR-1B1116; NSC42864; KST-1B4990; 2-(2-oxybutyl)pyrazine; AC1Q5H34;
• NSC-42864
• DTXSID90285804
• SCHEMBL10715442
• ethyl pyrazylmethyl ketone
• 40911-28-2
• AKOS012501396

• Inchi： 1S/C8H10N2O/c1-2-8(11)5-7-6-9-3-4-10-7/h3-4,6H,2,5H2,1H3
• InChI Key： HZFNSKIEYYLTCK-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=NC=CN=1

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85
• LogP: 0.99820